Cas no 868775-42-2 (tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate)

• Product Name: tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate
• CAS No: 868775-42-2
• CID: 4657864
• Update Time: 2025-10-30

tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate

• Inchi： InChI=1S/C16H22N2O2/c1-16(2,3)20-15(19)18-9-8-11-10-17-13-7-5-4-6-12(13)14(11)18/h4-7,11,14,17H,8-10H2,1-3H3/t11-,14-/m1/s1
• InChI Key： DUNVGWVSYJMHGH-BXUZGUMPSA-N
• SMILES： CC(C)(C)OC(=O)N1CC[C@@H]2CNC3=CC=CC=C3[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Additional information on tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate

tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate: A Comprehensive Overview

tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate, with the CAS number 868775-42-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolines, which are aromatic heterocycles with a wide range of applications in drug discovery and materials science. The structure of this compound is characterized by a fused bicyclic system consisting of a pyrrolo[3,2-c]quinoline moiety and a tert-butyl carboxylate group. The stereochemistry at the cis configuration adds another layer of complexity and specificity to its properties.

The synthesis of tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have employed catalytic asymmetric hydrogenation techniques to achieve the desired stereochemistry with high enantioselectivity. This approach not only streamlines the synthesis process but also opens avenues for large-scale production of this compound for various applications.

In terms of pharmacological activity, tert-butyl cis-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinoline-1-carboxylate has shown promising results in preclinical studies. It exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. The tert-butyl group plays a crucial role in modulating the compound's bioavailability and stability in vivo. Furthermore, its quinoline core contributes to its ability to interact with specific protein targets involved in these pathological processes.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. Its rigid bicyclic framework and conjugated π-system enable it to serve as a building block for advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in crystal engineering have demonstrated that tert-butyl cis-2-substituted derivatives can form ordered molecular assemblies with desirable electronic properties.

From an environmental perspective,tert-butyl cis-2-related compounds are being evaluated for their biodegradability and eco-friendly profiles. Researchers are exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion,tert-butyl cis-2-substituted quinolines like 868775-42-2 represent a frontier area of research at the intersection of organic chemistry and pharmacology. Their unique structural features and versatile functional groups make them invaluable tools for addressing pressing challenges in drug development and materials science. As research continues to unfold,new insights into their properties and applications will undoubtedly emerge.